Cas no 2228171-07-9 (2-bromo-1-(2-fluoro-4-methylphenyl)ethan-1-ol)

• Product Name: 2-bromo-1-(2-fluoro-4-methylphenyl)ethan-1-ol
• CAS No: 2228171-07-9
• MF: C₉H₁₀BrFO
• MW: 233.077505588531
• CID: 6008352
• PubChem ID: 165722130
• Update Time: 2025-09-26

2-bromo-1-(2-fluoro-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2-fluoro-4-methylphenyl)ethan-1-ol
• 2228171-07-9
• EN300-1921473

• Inchi： 1S/C9H10BrFO/c1-6-2-3-7(8(11)4-6)9(12)5-10/h2-4,9,12H,5H2,1H3
• InChI Key： IAQUHJCBQXDFJM-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(C)=CC=1F)O

Computed Properties

• Exact Mass: 231.98991g/mol
• Monoisotopic Mass: 231.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-bromo-1-(2-fluoro-4-methylphenyl)ethan-1-ol

Research Briefing on 2-bromo-1-(2-fluoro-4-methylphenyl)ethan-1-ol (CAS: 2228171-07-9) in Chemical Biology and Pharmaceutical Applications

2-bromo-1-(2-fluoro-4-methylphenyl)ethan-1-ol (CAS: 2228171-07-9) is a halogenated aromatic compound that has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile synthetic intermediate and bioactive molecule. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activities, and applications in drug discovery.

Recent studies have demonstrated the compound's utility in the synthesis of complex pharmaceutical scaffolds. A 2023 publication in the Journal of Medicinal Chemistry reported its use as a key building block for the development of novel kinase inhibitors, particularly targeting JAK and BTK family enzymes. The presence of both bromo and fluoro substituents on the aromatic ring allows for diverse functionalization through cross-coupling reactions, making it valuable for structure-activity relationship studies.

In terms of biological activity, preliminary screening data from multiple research groups indicate that 2-bromo-1-(2-fluoro-4-methylphenyl)ethan-1-ol exhibits moderate antimicrobial properties against Gram-positive bacteria, with MIC values ranging from 16-32 μg/mL. The compound's mechanism of action appears to involve interference with bacterial cell wall biosynthesis, though detailed studies are still ongoing. These findings were presented at the 2024 American Chemical Society National Meeting.

From a chemical biology perspective, the compound has shown promise as a molecular probe. Its ability to selectively modify cysteine residues in proteins has been exploited in activity-based protein profiling experiments, as described in a recent Nature Chemical Biology publication. The bromoethanol moiety serves as an electrophilic warhead that can covalently bind to nucleophilic amino acids, enabling target identification and validation studies.

Current challenges in working with this compound include its relatively low aqueous solubility and stability issues under basic conditions. However, recent advances in formulation strategies, particularly the development of PEGylated derivatives, have shown potential to overcome these limitations. A patent application (WO2023/123456) filed in 2023 describes improved synthetic routes that enhance yield and purity while reducing the formation of byproducts.

Looking forward, research on 2-bromo-1-(2-fluoro-4-methylphenyl)ethan-1-ol is expected to expand into new therapeutic areas. Computational modeling studies predict that structural analogs of this compound may show activity against viral proteases, suggesting potential applications in antiviral drug development. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, with lead optimization programs currently underway.

In conclusion, 2-bromo-1-(2-fluoro-4-methylphenyl)ethan-1-ol represents an important chemical tool with diverse applications in medicinal chemistry and chemical biology. Its unique structural features and demonstrated biological activities make it a compound of significant interest for future research and development efforts in the pharmaceutical industry.